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Compound of Interest

Compound Name: 1,2-Dichloro-2-butene

Cat. No.: B087124

This guide provides a comparative analysis of the boiling points of various dichlorobutene
isomers, intended for researchers, scientists, and professionals in drug development. The
information is presented to facilitate understanding of the physicochemical properties of these
compounds.

Data Presentation

The boiling points of dichlorobutene isomers are influenced by the position of the chlorine
atoms and the geometry of the double bond. The following table summarizes the available
experimental data for several isomers.
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Isomer

Structure

Boiling Point (°C)

Pressure (mmHg)

1,2-dichloro-2-butene

(E)-1,2-dichloro-2-

CICH2C(Cl)=CHCHs ~100 Not Specified
butene
(2)-1,2-dichloro-2-
CICH2C(Cl)=CHCHs 126.7 760
butene
1,3-dichloro-2-butene CICH2CH=C(CI)CHs 131 760
1,4-dichloro-2-butene
cis-1,4-dichloro-2- »
CICH2CH=CHCH-2CI 153 Not Specified
butene
trans-1,4-dichloro-2-
CICH2CH=CHCH:CI 155.4 760
butene
2,3-dichloro-1-butene CH2=C(CI)CH(CI)CHs Data Not Available -
2,3-dichloro-2-butene CHsC(CI)=C(CI)CHs 97 - 99 680
3,4-dichloro-1-butene CH2=CHCH(CICH=zClI 118.6 - 123 760

Experimental Protocols

The determination of a liquid's boiling point is a fundamental experimental procedure in

chemistry. The following protocol outlines a common method for this measurement.

Objective: To determine the boiling point of a liquid organic compound.

Materials:

Heating mantle or oil bath

Round-bottom flask

Condenser

Thermometer
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» Boiling chips
e Clamps and stand
Procedure:

o Apparatus Setup: Assemble a simple distillation apparatus. Place a small volume of the
dichlorobutene isomer into the round-bottom flask along with a few boiling chips to ensure
smooth boiling.

o Thermometer Placement: Position the thermometer so that the top of the bulb is level with
the bottom of the side arm of the distillation head. This ensures that the measured
temperature is that of the vapor in equilibrium with the boiling liquid.

e Heating: Gently heat the flask. As the liquid boils, the vapor will rise and surround the
thermometer bulb.

o Temperature Reading: Record the temperature at which the vapor temperature remains
constant while the liquid is distilling. This constant temperature is the boiling point of the
substance at the recorded atmospheric pressure.

e Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction may be
necessary to report the normal boiling point.

Isomer Boiling Point Relationships

The structural differences between the isomers of dichlorobutene directly impact their boiling
points. The following diagram illustrates the classification of these isomers.
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Dichlorobutene Isomers

1,3-dichloro-2-butene ;3-dichloro-1-butene ;3-dichloro-2-butene y4-dichloro-1-butene
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Caption: Boiling points of dichlorobutene isomers.

 To cite this document: BenchChem. [Boiling Point Comparison of Dichlorobutene Isomers: A
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087124#comparing-boiling-points-of-dichlorobutene-
isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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